2-[[(E)-2-(4-methylphenyl)ethenyl]sulfonylamino]-N-[2-(2,2,2-trifluoroethoxy)phenyl]acetamide

• IUPAC Name: 2-[[(E)-2-(4-methylphenyl)ethenyl]sulfonylamino]-N-[2-(2,2,2-trifluoroethoxy)phenyl]acetamide
• InChI: InChI=1S/C19H19F3N2O4S/c1-14-6-8-15(9-7-14)10-11-29(26,27)23-12-18(25)24-16-4-2-3-5-17(16)28-13-19(20,21)22/h2-11,23H,12-13H2,1H3,(H,24,25)/b11-10+
• InChI Key: DQHXAVFHOYSPQA-ZHACJKMWSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C=CS(=O)(=O)NCC(=O)NC2=CC=CC=C2OCC(F)(F)F
• Isomeric SMILES: CC1=CC=C(C=C1)/C=C/S(=O)(=O)NCC(=O)NC2=CC=CC=C2OCC(F)(F)F
• Molecular Formula: C19H19F3N2O4S
• Molecular Weight: 428.4 g/mol
• CAS No.: 1181481-74-2

Description

2-[[(E)-2-(4-methylphenyl)ethenyl]sulfonylamino]-N-[2-(2,2,2-trifluoroethoxy)phenyl]acetamide is a useful research compound. Its molecular formula is C19H19F3N2O4S and its molecular weight is 428.43. The purity is usually 95%.
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Scientific Research Applications

Fluorescent Molecular Probes

Research has highlighted the synthesis and spectral properties of compounds with sulfonylamino groups for their use as fluorescent solvatochromic dyes. These compounds exhibit strong solvent-dependent fluorescence correlated with solvent polarity, making them suitable for developing ultra-sensitive fluorescent molecular probes to study biological events and processes (Diwu et al., 1997).

Synthesis and Coordination Chemistry

The coordination and catalytic uses of sulfonylated compounds have been explored, such as in the synthesis of 1′-(diphenylphosphino)ferrocene-1-sulfonate anion. These compounds demonstrate potential for creating new chemical structures through reactions that offer insights into coordination chemistry (Zábranský et al., 2018).

Investigation into Thermal Degradation

Studies on the thermal degradation of certain sulfonyl compounds provide insights into their stability and degradation pathways. This research is crucial for understanding the chemical properties and potential applications of these compounds in various fields, including pharmaceuticals (Dowling et al., 2017).

Nucleotide Synthesis

The application of sulfonylamino compounds in the synthesis of nucleotides, particularly for the protection of the amino functions of aglycone residues, has been documented. This research is significant for advancements in the field of oligonucleotide synthesis, contributing to genetic studies and pharmaceutical developments (Wagner & Pfleiderer, 1997).

Protection Groups in Organic Synthesis

The use of sulfonyl groups as protecting groups in organic synthesis has been explored, with applications ranging from the protection of imides and azinones to the development of catalytic conjugate addition methods. Such studies provide valuable methods for synthetic chemistry, facilitating the creation of complex molecules (Petit et al., 2014).